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Compound of Interest

Compound Name: N-Methyldioctylamine

Cat. No.: B1208299

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety, handling, and toxicological
profile of N-Methyldioctylamine (CAS No. 4455-26-9). The information is compiled from
various safety data sheets and scientific resources to assist researchers and professionals in
its safe application and management.

Chemical and Physical Properties

N-Methyldioctylamine is a tertiary amine characterized as a clear, colorless to slightly yellow
liquid.[1][2] It serves as an intermediate in the synthesis of various compounds, including
fungicides and surfactants.[2][3][4]
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Property Value Source
Molecular Formula C17H37N [2][3]
Molecular Weight 255.48 g/mol [2][3]
Appearance .Cleiar c.olourless to yellow (4]
liquid/oil
Density 0.793 g/mL at 25 °C [2][3]
Melting Point -30.1 °C [2][3]
Boiling Point 162-165 °C at 15 mmHg [2][3]
Flash Point 118 °C [3]14]
Vapor Pressure 0.00168 mmHg at 25 °C [3114]
Refractive Index n20/D 1.4424 [2][3]
Solubility Soluble in Dichloromethane [1][4]

Hazard Identification and Classification

N-Methyldioctylamine is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class

GHS Category Hazard Statement

Skin Irritation

2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2 o
irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation
Hazardous to the Aquatic . o
1 H400: Very toxic to aquatic life

Environment (Acute)

Signal Word: Warning
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Hazard Pictograms:
o lwualt text
e alt text

Toxicological Profile

N-Methyldioctylamine is a severe skin irritant.[1][5] Inhalation may cause respiratory irritation.
[6][7] It is also known to cause serious eye irritation.[6][7]

Endpoint Result
Skin Irritation Causes skin irritation (Category 2)[6][7]
Eye Irritation Causes serious eye irritation (Category 2)[6][7]

May cause respiratory irritation (Category 3)[6]

[7]

Respiratory Irritation

Very toxic to aquatic life (Acute, Category 1)[6]

Aquatic Toxicity 7]

Experimental Protocols

While specific experimental data for N-Methyldioctylamine is not publicly available, the
following are summaries of standard OECD guidelines used to assess the hazards identified.

Skin Irritation Testing (Based on OECD Guideline 439)

This in vitro test method uses a reconstructed human epidermis (RhE) model to assess skin
irritation potential.[1][8][9]

o Preparation: Reconstructed human epidermis tissues are pre-incubated.

o Application: The test chemical (N-Methyldioctylamine) is applied topically to the tissue
surface. A negative control (e.g., sterile water) and a positive control (e.g., 5% SDS) are
used concurrently.[8]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1208299?utm_src=pdf-body
https://uniube.br/arquivos/2023/fevereiro/oecd-tg-439.pdf
https://haz-map.com/Agents/16028
https://www.tandfonline.com/doi/full/10.1080/15569527.2021.1910291
https://www.echemi.com/sds/n-methyldioctylamine-pid_Seven36733.html
https://www.tandfonline.com/doi/full/10.1080/15569527.2021.1910291
https://www.echemi.com/sds/n-methyldioctylamine-pid_Seven36733.html
https://www.tandfonline.com/doi/full/10.1080/15569527.2021.1910291
https://www.echemi.com/sds/n-methyldioctylamine-pid_Seven36733.html
https://www.tandfonline.com/doi/full/10.1080/15569527.2021.1910291
https://www.echemi.com/sds/n-methyldioctylamine-pid_Seven36733.html
https://www.tandfonline.com/doi/full/10.1080/15569527.2021.1910291
https://www.echemi.com/sds/n-methyldioctylamine-pid_Seven36733.html
https://www.tandfonline.com/doi/full/10.1080/15569527.2021.1910291
https://www.echemi.com/sds/n-methyldioctylamine-pid_Seven36733.html
https://www.benchchem.com/product/b1208299?utm_src=pdf-body
https://uniube.br/arquivos/2023/fevereiro/oecd-tg-439.pdf
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://www.oecd.org/en/publications/test-no-439-in-vitro-skin-irritation-reconstructed-human-epidermis-test-method_9789264242845-en.html
https://www.benchchem.com/product/b1208299?utm_src=pdf-body
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Incubation: The treated tissues are incubated for a defined period (e.g., 60 minutes).[8]

Post-Incubation: The chemical is removed by washing, and the tissues are transferred to a
fresh medium for a recovery period (e.g., 42 hours).[8]

Viability Assessment: Cell viability is determined using a colorimetric assay, such as the MTT
assay. The amount of formazan produced is proportional to the number of viable cells.[8]

Classification: A substance is identified as an irritant if the mean tissue viability is reduced
below a certain threshold (e.g., < 50%) compared to the negative control.[1][8]

Eye Irritation Testing (Based on OECD Guideline 492)

This in vitro method utilizes a reconstructed human cornea-like epithelium (RhCE) model.[4]

Preparation: The RhCE tissues are equilibrated in a maintenance medium.
Application: The test substance is applied to the epithelial surface of the tissue.

Exposure and Rinsing: After a defined exposure time, the test substance is thoroughly rinsed
from the tissue surface.

Post-Exposure Incubation: The tissues are incubated in a fresh medium for a specified post-
exposure period.

Viability Assessment: Tissue viability is measured using the MTT assay.

Classification: Chemicals that reduce the mean tissue viability below a defined threshold
(e.g., < 60%) are classified as eye irritants.

Aquatic Toxicity Testing (Based on OECD Guideline 202,
Daphnia sp. Acute Immobilisation Test)

This test assesses the acute toxicity of a substance to aquatic invertebrates.[10]

Test Organism: Young, healthy Daphnia magna (water fleas) are used.[10]
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» Exposure: Daphnids are exposed to a range of concentrations of the test substance in water
for a 48-hour period.[10]

e Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

» Endpoint: The EC50 (the concentration that causes immobilization in 50% of the daphnids) is
determined.[10]

Safety and Handling
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles.[6]
o Skin Protection: Wear suitable protective clothing and gloves.[6]

» Respiratory Protection: If vapors or mists are generated, use a respirator with an appropriate
filter.[6]

First Aid Measures

» After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[6]

o After Skin Contact: Immediately wash off with plenty of soap and water. Remove
contaminated clothing.[6]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[6]

 After Ingestion: Do NOT induce vomiting. Rinse mouth with water.[6]

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing.[11] Use only in well-ventilated areas.[6]

» Storage: Store in a tightly closed container in a dry and well-ventilated place.[6] Keep away
from incompatible materials such as strong oxidizing agents and acids.[11]

Logical Workflow for Safe Handling
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The following diagram illustrates the logical workflow for ensuring the safe handling of N-
Methyldioctylamine in a laboratory setting.
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Caption: Workflow for Safe Handling of N-Methyldioctylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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